Cas no 38486-29-2 (N-[(o-tolyl)methyl]propane-1,3-diamine)

• Product Name: N-[(o-tolyl)methyl]propane-1,3-diamine
• CAS No: 38486-29-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 923557
• PubChem ID: 3015983
• Update Time: 2025-09-26

N-[(o-tolyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-[(o-tolyl)methyl]propane-1,3-diamine
• N'-[(2-methylphenyl)methyl]propane-1,3-diamine
• 1,3-Propanediamine, N-((2-methylphenyl)methyl)-
• N-((o-Tolyl)methyl)propane-1,3-diamine
• N-(2-methylbenzyl)propane-1,3-diamine
• 38486-29-2
• SCHEMBL14399064
• AKOS000265997
• GMK684AEG8
• UNII-GMK684AEG8
• BOIHMOWQNFKVCP-UHFFFAOYSA-N
• DB-343755
• (3-AMINOPROPYL)[(2-METHYLPHENYL)METHYL]AMINE
• NS00030402
• A1-05875
• N1-[(2-methylphenyl)methyl]-1,3-Propanediamine
• 1,3-PROPANEDIAMINE, N1-((2-METHYLPHENYL)METHYL)-
• N1-((2-METHYLPHENYL)METHYL)-1,3-PROPANEDIAMINE
• DTXSID20191808
• EINECS 253-966-2
• STL183334

• Inchi： 1S/C11H18N2/c1-10-5-2-3-6-11(10)9-13-8-4-7-12/h2-3,5-6,13H,4,7-9,12H2,1H3
• InChI Key： BOIHMOWQNFKVCP-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)CCCN

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.531
• PSA: 38.05